Cas no 1806473-06-2 (1-(3-Chloro-4-(difluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-(3-Chloro-4-(difluoromethoxy)phenyl)propan-2-one
• CAS No: 1806473-06-2
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• CID: 5779459
• PubChem ID: 118813340
• Update Time: 2025-05-23

1-(3-Chloro-4-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1806473-06-2
• EN300-1940541
• 1-[3-chloro-4-(difluoromethoxy)phenyl]propan-2-one
• 1-(3-Chloro-4-(difluoromethoxy)phenyl)propan-2-one
• 2-Propanone, 1-[3-chloro-4-(difluoromethoxy)phenyl]-

• Inchi： 1S/C10H9ClF2O2/c1-6(14)4-7-2-3-9(8(11)5-7)15-10(12)13/h2-3,5,10H,4H2,1H3
• InChI Key： HAXADIVZRBZUQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(C)=O)OC(F)F

Computed Properties

• Exact Mass: 234.0259135g/mol
• Monoisotopic Mass: 234.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 277.9±35.0 °C(Predicted)

Additional information on 1-(3-Chloro-4-(difluoromethoxy)phenyl)propan-2-one

1-(3-Chloro-4-(difluoromethoxy)phenyl)propan-2-one: A Comprehensive Overview

1-(3-Chloro-4-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1806473-06-2) is a chemical compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound, often referred to as compound CAS No. 1806473-06-2, belongs to the class of ketones and features a substituted phenyl group attached to a propanone backbone. The presence of chlorine and difluoromethoxy substituents on the aromatic ring introduces distinct electronic and steric properties, making it a valuable molecule in research and development.

Recent studies have highlighted the potential of 1-(3-Chloro-4-(difluoromethoxy)phenyl)propan-2-one in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The compound's ability to undergo various organic transformations, such as nucleophilic additions and condensations, has made it a versatile building block in drug discovery pipelines.

In addition to its medicinal applications, compound CAS No. 1806473-06-2 has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated its potential as a component in organic field-effect transistors (OFETs), where its stability and conductivity contribute to improved device performance.

The synthesis of 1-(3-Chloro-4-(difluoromethoxy)phenyl)propan-2-one involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by protection/deprotection strategies to introduce the ketone functionality while maintaining the integrity of the aromatic substituents. The use of modern catalytic methods, such as palladium-catalyzed cross-couplings, has significantly enhanced the efficiency and scalability of this synthesis.

From an environmental perspective, understanding the fate and transport of compound CAS No. 1806473-06-2 in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under certain microbial influences. This information is vital for regulatory agencies aiming to establish guidelines for its safe handling and disposal.

In conclusion, 1-(3-Chloro-4-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1806473-06-2) stands out as a multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental studies. Its structural features and reactivity continue to drive innovative research, positioning it as a key molecule in both academic and industrial settings.